Cas no 98426-66-5 (3-Hydroxy-1-azabicyclo[2.2.2]octane-3-carboxylic acid;hydrochloride)

• Product Name: 3-Hydroxy-1-azabicyclo[2.2.2]octane-3-carboxylic acid;hydrochloride
• CAS No: 98426-66-5
• MF: C₈H₁₄ClNO₃
• MW: 207.654661655426
• CID: 6203188
• PubChem ID: 145874574
• Update Time: 2025-06-15

3-Hydroxy-1-azabicyclo[2.2.2]octane-3-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-1-azabicyclo[2.2.2]octane-3-carboxylic acid;hydrochloride
• EN300-7442191
• 3-hydroxy-1-azabicyclo[2.2.2]octane-3-carboxylic acid hydrochloride
• 3-Hydroxyquinuclidine-3-carboxylic acid hydrochloride
• 98426-66-5

• Inchi： 1S/C8H13NO3.ClH/c10-7(11)8(12)5-9-3-1-6(8)2-4-9;/h6,12H,1-5H2,(H,10,11);1H
• InChI Key： KCPFPHSRWXMJQT-UHFFFAOYSA-N
• SMILES： Cl.OC1(C(=O)O)CN2CCC1CC2

Computed Properties

• Exact Mass: 207.0662210g/mol
• Monoisotopic Mass: 207.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8Ų

Additional information on 3-Hydroxy-1-azabicyclo[2.2.2]octane-3-carboxylic acid;hydrochloride

Comprehensive Overview of 3-Hydroxy-1-azabicyclo[2.2.2]octane-3-carboxylic acid hydrochloride (CAS No. 98426-66-5)

3-Hydroxy-1-azabicyclo[2.2.2]octane-3-carboxylic acid hydrochloride (CAS No. 98426-66-5) is a bicyclic organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound, often referred to as a quinuclidine derivative, has garnered attention due to its unique structural features and potential biological activities. Researchers and industry professionals frequently search for terms like "quinuclidine-based compounds", "bicyclic amino acids", and "CAS 98426-66-5 applications", reflecting its relevance in modern chemistry.

The molecular structure of 3-Hydroxy-1-azabicyclo[2.2.2]octane-3-carboxylic acid hydrochloride combines a rigid bicyclic framework with a carboxylic acid functional group, making it a versatile intermediate in drug discovery. Its hydrochloride salt form enhances solubility, a critical factor for bioavailability in pharmaceutical formulations. Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of such scaffolds, as they are often used to optimize molecular interactions with biological targets.

One of the key areas of interest for this compound is its potential role in neurological research. The quinuclidine moiety is known to interact with neurotransmitter receptors, sparking investigations into its use for central nervous system (CNS) disorders. Searches for "quinuclidine CNS applications" and "neuroactive bicyclic compounds" have surged, aligning with the growing demand for novel therapeutic agents.

In synthetic chemistry, 3-Hydroxy-1-azabicyclo[2.2.2]octane-3-carboxylic acid hydrochloride serves as a building block for chiral catalysts and ligands. Its stereochemistry and functional groups make it valuable for asymmetric synthesis, a hot topic in green chemistry and sustainable manufacturing. Queries like "bicyclic amino acid catalysts" and "CAS 98426-66-5 synthesis" are common among chemists exploring eco-friendly reaction pathways.

The compound's stability under various conditions has also made it a subject of material science research. Its potential use in polymers and coordination complexes is being explored, with searches for "quinuclidine-based materials" gaining traction. This interdisciplinary appeal underscores its importance beyond traditional organic chemistry.

Analytical characterization of 3-Hydroxy-1-azabicyclo[2.2.2]octane-3-carboxylic acid hydrochloride often involves techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are frequently searched alongside the compound's name, as researchers seek to validate purity and structural integrity. The rise of open-access spectral databases has further fueled interest in its analytical profiles.

From a commercial perspective, the compound is available through specialized chemical suppliers, with pricing and availability being common search queries. Its niche applications mean it is often categorized as a fine chemical, appealing to custom synthesis laboratories and pharmaceutical development teams. The demand for high-purity batches is reflected in searches for "98426-66-5 supplier" and "quinuclidine carboxylic acid HCl".

In summary, 3-Hydroxy-1-azabicyclo[2.2.2]octane-3-carboxylic acid hydrochloride (CAS No. 98426-66-5) is a multifaceted compound with applications spanning drug discovery, catalysis, and material science. Its structural uniqueness and functional versatility continue to drive research and commercial interest, making it a noteworthy subject in contemporary chemistry.